Cas no 88054-37-9 (Benz[a]anthracene-4-methanol)

• Product Name: Benz[a]anthracene-4-methanol
• CAS No: 88054-37-9
• MF: C₁₉H₁₄O
• MW: 258.313865184784
• CID: 647048
• PubChem ID: 53740769
• Update Time: 2025-04-19

Benz[a]anthracene-4-methanol Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-4-methanol
• benzo[a]anthracen-4-ylmethanol
• DTXSID00706333
• (TETRAPHEN-4-YL)METHANOL
• 88054-37-9

• Inchi： 1S/C19H14O/c20-12-16-6-3-7-18-17(16)9-8-15-10-13-4-1-2-5-14(13)11-19(15)18/h1-11,20H,12H2
• InChI Key： CUJUNLSLJCNWCY-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC2=C1C=CC1=CC3C=CC=CC=3C=C21

Computed Properties

• Exact Mass: 258.104465066g/mol
• Monoisotopic Mass: 258.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 20.2Ų